Cas no 82747-40-8 (2H-1-Benzopyran-2-one, 7-hydroxy-8-methyl-4-(trifluoromethyl)-)

• Product Name: 2H-1-Benzopyran-2-one, 7-hydroxy-8-methyl-4-(trifluoromethyl)-
• CAS No: 82747-40-8
• MF: C₁₁H₇F₃O₃
• MW: 244.166693925858
• CID: 684162
• PubChem ID: 5415391
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 7-hydroxy-8-methyl-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 7-hydroxy-8-methyl-4-(trifluoromethyl)-
• 7-hydroxy-8-methyl-4-(trifluoromethyl)chromen-2-one
• 7-hydroxy-8-methyl-4-(trifluoromethyl)-2H-chromen-2-one
• 4-trifluoromethyl-7-hydroxy-8-methylcoumarin
• AKOS004937875
• SR-01000232703-1
• MFCD05982864
• CS-0367494
• SCHEMBL9135495
• SR-01000232703
• 82747-40-8
• DTXSID70419948

• Inchi： 1S/C11H7F3O3/c1-5-8(15)3-2-6-7(11(12,13)14)4-9(16)17-10(5)6/h2-4,15H,1H3
• InChI Key： LMPLCARGCBBRAW-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=O)OC2C(C)=C(C=CC=21)O)(F)F

Computed Properties

• Exact Mass: 244.03472857g/mol
• Monoisotopic Mass: 244.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins